4-[3-(4-Chloro-2-prop-2-enylphenoxy)propyl]morpholine;oxalic acid

• IUPAC Name: 4-[3-(4-chloro-2-prop-2-enylphenoxy)propyl]morpholine;oxalic acid
• InChI: InChI=1S/C16H22ClNO2.C2H2O4/c1-2-4-14-13-15(17)5-6-16(14)20-10-3-7-18-8-11-19-12-9-18;3-1(4)2(5)6/h2,5-6,13H,1,3-4,7-12H2;(H,3,4)(H,5,6)
• InChI Key: RPFUCJKCUTVHRS-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C=CC(=C1)Cl)OCCCN2CCOCC2.C(=O)(C(=O)O)O
• Molecular Formula: C18H24ClNO6
• Molecular Weight: 385.8 g/mol

Description

4-[3-(4-Chloro-2-prop-2-enylphenoxy)propyl]morpholine;oxalic acid is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound consists of a morpholine ring substituted with a 4-chloro-2-prop-2-enylphenoxy group and is paired with oxalic acid. The presence of both morpholine and phenoxy groups contributes to its diverse reactivity and functionality.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(4-Chloro-2-prop-2-enylphenoxy)propyl]morpholine typically involves multiple steps, starting with the preparation of the intermediate compounds. One common route includes the alkylation of morpholine with 3-(4-chloro-2-prop-2-enylphenoxy)propyl bromide under basic conditions. The reaction is usually carried out in an aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) with a base like potassium carbonate (K2CO3) to facilitate the nucleophilic substitution.

Industrial Production Methods

For industrial-scale production, the process is optimized to ensure high yield and purity. This often involves the use of continuous flow reactors to maintain precise control over reaction conditions such as temperature, pressure, and reactant concentrations. The final product is then purified using techniques like recrystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

4-[3-(4-Chloro-2-prop-2-enylphenoxy)propyl]morpholine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxides.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The chloro group in the phenoxy ring can be substituted with nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral medium.

Reduction: LiAlH4 in anhydrous ether or NaBH4 in methanol.

Substitution: Nucleophiles like ammonia (NH3) or thiourea (NH2CSNH2) in polar solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenolic compounds, while substitution reactions can produce various substituted phenoxy derivatives.

Scientific Research Applications

4-[3-(4-Chloro-2-prop-2-enylphenoxy)propyl]morpholine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its pharmacological properties, including potential use as an antimicrobial or anticancer agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-[3-(4-Chloro-2-prop-2-enylphenoxy)propyl]morpholine exerts its effects involves interactions with specific molecular targets. The morpholine ring can interact with various enzymes and receptors, potentially inhibiting their activity. The phenoxy group may also play a role in binding to specific sites on proteins or other biomolecules, affecting their function and signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 4-[3-(4-Chlorophenoxy)propyl]morpholine
• 4-[3-(4-Bromophenoxy)propyl]morpholine
• 4-[3-(4-Methylphenoxy)propyl]morpholine

Uniqueness

4-[3-(4-Chloro-2-prop-2-enylphenoxy)propyl]morpholine stands out due to the presence of the prop-2-enyl group, which can impart unique reactivity and binding properties compared to its analogs